phenyl 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylcarbamate

• Molecular Formula: C12H10F3N3O2
• Molecular Weight: 285.22 g/mol
• IUPAC Name: phenyl N-[1-methyl-5-(trifluoromethyl)pyrazol-3-yl]carbamate
• InChI: InChI=1S/C12H10F3N3O2/c1-18-9(12(13,14)15)7-10(17-18)16-11(19)20-8-5-3-2-4-6-8/h2-7H,1H3,(H,16,17,19)
• InChI Key: PLGANTBWTIIZTP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)NC(=O)OC2=CC=CC=C2)C(F)(F)F

Description

Phenyl 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylcarbamate is a useful research compound. Its molecular formula is C12H10F3N3O2 and its molecular weight is 285.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Using the procedure described in Example 161C, 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-amine (0.38 g, 2.3 mmol) and phenyl chloroformate (0.438 g, 2.8 mmol) were reacted in the presence of K2CO3 (0.415 g, 3 mmol) in THF (10 mL), to afford phenyl 1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-ylcarbamate as solid (0.465 g, 71%). 1H NMR (300 MHz, CDCl3) δ 8.05 (s, 1H), 7.17-7.45 (m, 5H), 6.93 (s, 1H), 3.91 (s, 3H); LC-MS (ESI) m/z 286 (M+H)+.